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Compound of Interest

Compound Name: Ketorolac-d5

Cat. No.: B585921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the certificate of analysis and

specifications for Ketorolac-d5, a deuterated analog of the non-steroidal anti-inflammatory

drug (NSAID) Ketorolac. Utilized as an internal standard in pharmacokinetic and metabolic

studies, the quality and purity of Ketorolac-d5 are paramount for accurate analytical results.

This document outlines the key specifications, analytical methodologies for characterization,

and a typical quality control workflow.

Ketorolac-d5: Specifications
Ketorolac-d5 is synthesized to be a stable, isotopically labeled internal standard for use in

mass spectrometry-based quantification of Ketorolac.[1][2][3] The following tables summarize

the typical physical and chemical specifications for high-quality Ketorolac-d5.

Table 1: General Specifications
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Parameter Specification

Chemical Name
5-(benzoyl-d5)-2,3-dihydro-1H-pyrrolizine-1-

carboxylic acid

Synonyms
(±)-5-Benzoyl-d5-2,3-dihydro-1H-pyrrolizine-1-

carboxylic Acid; (±)-Ketorolac-d5

CAS Number 1215767-66-0[2][4]

Molecular Formula C₁₅H₈D₅NO₃[1][2][4]

Molecular Weight 260.30 g/mol [1][2][4]

Appearance Solid[4]

Solubility
Slightly soluble in Chloroform and Methanol[2]

[3]

Table 2: Quality and Purity Specifications

Parameter Specification Method

Chemical Purity (HPLC) ≥98% HPLC-UV

Isotopic Purity
≥99% deuterated forms (d1-

d5)
Mass Spectrometry

Isotopic Enrichment Report Value Mass Spectrometry

Identity Conforms to structure ¹H-NMR, Mass Spectrometry

Residual Solvents To be reported GC-HS

Impurities To be reported HPLC, LC-MS

Experimental Protocols
The following sections detail the methodologies used to assess the quality and purity of

Ketorolac-d5.
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High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
This method is used to determine the chemical purity of Ketorolac-d5 and to identify and

quantify any non-deuterated Ketorolac or other related impurities. The parameters are based

on established methods for Ketorolac Tromethamine, which can be adapted for Ketorolac-d5.

[5][6][7][8]

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C8 or C18 reversed-phase column (e.g., 4.6 mm x 25 cm, 5 µm particle size).[8]

Mobile Phase: A mixture of a buffered aqueous phase (e.g., 0.05 M ammonium phosphate

buffer, pH 3.0) and an organic modifier (e.g., a mixture of methanol and tetrahydrofuran).[5]

Flow Rate: Typically 1.0 - 1.5 mL/min.[5]

Column Temperature: 40°C.[5]

Detection: UV at 313 nm.

Sample Preparation: A solution of Ketorolac-d5 is prepared in a suitable diluent (e.g., a

mixture of water and tetrahydrofuran) at a concentration of approximately 0.4 mg/mL.[7]

Procedure: The sample solution is injected into the HPLC system and the chromatogram is

recorded. The area of the Ketorolac-d5 peak is compared to the total area of all peaks to

calculate the chemical purity.

Mass Spectrometry for Isotopic Purity and Enrichment
High-resolution mass spectrometry (HRMS) is employed to confirm the molecular weight and

determine the isotopic purity and enrichment of Ketorolac-d5.[9]

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with

an appropriate ionization source (e.g., Electrospray Ionization - ESI).

Procedure: A dilute solution of Ketorolac-d5 is infused into the mass spectrometer. The

mass spectrum is acquired in full scan mode.
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Data Analysis:

Identity Confirmation: The exact mass of the molecular ion ([M+H]⁺ or [M-H]⁻) is

measured and compared to the theoretical exact mass of C₁₅H₈D₅NO₃.

Isotopic Purity Calculation: The relative intensities of the ion peaks corresponding to the

deuterated species (d1 to d5) are measured. The isotopic purity is typically reported as the

percentage of the sum of deuterated species relative to all Ketorolac species (including

unlabeled).

Isotopic Enrichment Calculation: The isotopic enrichment is calculated based on the

relative abundance of each isotopologue (d0, d1, d2, d3, d4, d5). The calculation involves

correcting for the natural abundance of isotopes.[10][11][12] The enrichment at each

deuterium position is assumed to be the same.

Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy
for Structural Confirmation
¹H-NMR spectroscopy is used to confirm the chemical structure of Ketorolac-d5 and to ensure

that deuteration has occurred at the expected positions (on the benzoyl group).

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: A suitable deuterated solvent, such as Chloroform-d (CDCl₃) or DMSO-d₆.

Procedure: A small amount of the Ketorolac-d5 sample is dissolved in the deuterated

solvent, and the ¹H-NMR spectrum is acquired.

Data Analysis: The spectrum is compared to the known ¹H-NMR spectrum of unlabeled

Ketorolac. The absence or significant reduction in the intensity of the signals corresponding

to the protons on the benzoyl ring confirms successful deuteration. The remaining signals

should correspond to the protons on the pyrrolizine-carboxylic acid portion of the molecule.

Quality Control Workflow
The following diagram illustrates the logical workflow for the quality control and release of a

batch of Ketorolac-d5.
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Caption: Quality control workflow for Ketorolac-d5.

Signaling Pathway (Mechanism of Action)
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While Ketorolac-d5 is primarily used as an analytical standard, its unlabeled counterpart,

Ketorolac, is a non-selective inhibitor of cyclooxygenase (COX) enzymes, COX-1 and COX-2.

This inhibition prevents the conversion of arachidonic acid to prostaglandins, which are key

mediators of inflammation and pain.

Arachidonic Acid

COX-1 & COX-2

Prostaglandins

Inflammation & Pain

Ketorolac

Click to download full resolution via product page

Caption: Ketorolac's inhibition of the COX pathway.

This technical guide provides a comprehensive overview of the critical quality attributes and

analytical methodologies associated with Ketorolac-d5. For researchers and drug

development professionals, a thorough understanding of these parameters is essential for

ensuring the reliability and accuracy of experimental data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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